5-chloro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C20H17ClFN3O3/c1-28-18-8-4-14(21)12-16(18)20(27)23-10-11-25-19(26)9-7-17(24-25)13-2-5-15(22)6-3-13/h2-9,12H,10-11H2,1H3,(H,23,27)
• InChI Key: XGWWKJHSDIOXEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H17ClFN3O3
• Molecular Weight: 401.8 g/mol

Description

5-chloro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C20H17ClFN3O3 and its molecular weight is 401.82. The purity is usually 95%.
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Scientific Research Applications

Microwave-Induced Synthesis of Fluorobenzamides as Antimicrobial Agents

Research by Desai et al. (2013) demonstrated the synthesis of 5-arylidene derivatives bearing a fluorine atom, including compounds similar in structure to the specified chemical, through microwave and conventional methods. These derivatives exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi, highlighting the importance of the fluorine atom in enhancing antimicrobial properties (Desai, Rajpara, & Joshi, 2013).

Synthesis and Antimicrobial Screening of Thiazole and Thiazolidine Derivatives

Further research by the same authors involved synthesizing and screening N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides for antimicrobial activity. These compounds, similar in structure and function, showed potential therapeutic intervention for microbial diseases, especially against bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Agonists of Benzodiazepine Receptors with Anticonvulsant Activity

Faizi et al. (2017) explored the synthesis of 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives as anticonvulsant agents. These compounds were evaluated for their ability to bind to benzodiazepine receptors, showing significant anticonvulsant activity in tests. This research underscores the potential of such derivatives in developing new anticonvulsant medications (Faizi et al., 2017).

Radiolabeled Antagonists for Neurotransmission Studies

Plenevaux et al. (2000) conducted research on [18F]p-MPPF, a radiolabeled antagonist for studying 5-HT1A receptors with positron emission tomography (PET). This compound, featuring a similar fluorobenzamide structure, was used in neuroscientific research to investigate serotonergic neurotransmission, demonstrating the utility of fluorobenzamide derivatives in neuroimaging and neurotransmitter receptor studies (Plenevaux et al., 2000).

Novel Pyridaben Analogues for Myocardial Perfusion Imaging

Mou et al. (2012) synthesized and evaluated 18F-labeled pyridaben analogs for potential use in myocardial perfusion imaging (MPI) with PET. These studies show how modifications to the fluorobenzamide structure can lead to the development of new diagnostic agents for cardiac imaging, offering insights into cardiac physiology and pathology (Mou et al., 2012).